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Compound Name: N,N'-Ethylenebis(iodoacetamide)

CAS No.: 7250-43-3

Cat. No.: B043733

Get Quote

Abstract
N,N'-Ethylenebis(iodoacetamide) (EBI), CAS 7250-43-3, is a potent homobifunctional cross-

linking agent used extensively in protein structure analysis and polymer chemistry.[1] Its utility

stems from the high specificity of the iodoacetamide group for sulfhydryl (thiol) residues,

allowing for irreversible cysteine-cysteine cross-linking. This guide details the robust two-step

synthesis pathway: the construction of the N,N'-ethylenebis(chloroacetamide) scaffold followed

by a Finkelstein halogen exchange. This indirect route is preferred over direct acylation with

iodoacetic acid due to the superior stability and lower cost of chloroacetyl precursors, coupled

with the thermodynamic efficiency of the iodide exchange in acetone.

Part 1: Chemical Basis & Retrosynthetic Analysis[1]
The synthesis of EBI is best approached through functional group interconversion. While direct

reaction of ethylenediamine with iodoacetyl chloride is theoretically possible, iodoacetyl

chloride is expensive, light-sensitive, and unstable.[1]

The industrial and laboratory standard relies on the Finkelstein Reaction, exploiting the

solubility differences between sodium iodide (NaI) and sodium chloride (NaCl) in acetone to
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drive the equilibrium toward the iodo-derivative.[2][3]

Retrosynthetic Logic
Target Molecule: N,N'-Ethylenebis(iodoacetamide) (EBI).[1][4]

Precursor: N,N'-Ethylenebis(chloroacetamide) (EBCA).[1]

Starting Materials: Ethylenediamine + Chloroacetyl Chloride.
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Figure 1: Retrosynthetic tree illustrating the strategic disconnection of EBI into stable chloro-

precursors.

Part 2: Synthesis Protocol
Step 1: Scaffold Construction (Acylation)
Objective: Synthesize N,N'-Ethylenebis(chloroacetamide) (CAS 2620-09-9).[1] Principle:

Schotten-Baumann reaction conditions are used to couple the diamine with the acid chloride in

a biphasic system or in the presence of a proton scavenger.

Reagents
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Ethylenediamine (EDA): 6.0 g (0.1 mol)[1]

Chloroacetyl Chloride: 24.8 g (0.22 mol) [10% excess][1]

Sodium Hydroxide (NaOH): 8.8 g (0.22 mol) dissolved in 50 mL water (or Triethylamine in

DCM).[1]

Solvent: Dichloromethane (DCM) or Water (if using Schotten-Baumann).[1]

Protocol (Schotten-Baumann Method)
Setup: Place 0.1 mol of ethylenediamine and 50 mL of water in a 250 mL three-necked

round-bottom flask equipped with a mechanical stirrer and dropping funnel. Cool to 0–5°C in

an ice bath.

Addition: Simultaneously add the chloroacetyl chloride and the NaOH solution dropwise from

separate funnels. Critical: Maintain pH > 8 and temperature < 10°C to prevent hydrolysis of

the acid chloride.

Reaction: Stir vigorously for 1 hour at 0°C, then allow to warm to room temperature over 2

hours. The product, N,N'-Ethylenebis(chloroacetamide), is sparingly soluble in cold water

and will precipitate as a white solid.[1]

Isolation: Filter the white precipitate. Wash with cold water (3 x 50 mL) to remove salts and

unreacted amine.[1]

Drying: Dry in a vacuum oven at 50°C.

Expected Yield: 80–90%

Melting Point: 174–176°C (Literature value for chloro-derivative).[1]

Step 2: Finkelstein Halogen Exchange
Objective: Convert the chloro-linker to the reactive iodo-linker.[3] Principle: SN2 substitution

driven by the precipitation of NaCl in anhydrous acetone.[5]
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://cymitquimica.com/cas/2620-09-9/?items=100
https://cymitquimica.com/cas/2620-09-9/?items=100
https://cymitquimica.com/cas/2620-09-9/?items=100
https://cymitquimica.com/cas/2620-09-9/?items=100
https://cymitquimica.com/cas/2620-09-9/?items=100
https://cymitquimica.com/cas/2620-09-9/?items=100
https://cymitquimica.com/cas/2620-09-9/?items=100
https://en.wikipedia.org/wiki/Finkelstein_reaction
https://www.youtube.com/watch?v=SNdDYWGzKMk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043733?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


N,N'-Ethylenebis(chloroacetamide): 10.0 g (0.047 mol)[1]

Sodium Iodide (NaI): 15.5 g (0.103 mol) [10% excess][1]

Solvent: Anhydrous Acetone (150 mL). Note: Acetone must be dry; water dissolves NaCl and

halts the reaction driving force.

Protocol
Dissolution: Dissolve NaI in anhydrous acetone in a round-bottom flask. The solution will be

clear/yellowish.

Addition: Add the N,N'-Ethylenebis(chloroacetamide) solid. It may not dissolve completely

initially.

Reflux: Attach a reflux condenser and protect from light (wrap flask in aluminum foil). Reflux

the mixture for 18–24 hours.

Observation: A fine white precipitate (NaCl) will form as the reaction proceeds.[2]

Filtration: Cool the mixture to room temperature. Filter off the precipitated NaCl using a

sintered glass funnel.

Concentration: Evaporate the acetone filtrate under reduced pressure (Rotavap) to obtain

the crude EBI as a yellowish solid.

Purification: Recrystallize immediately to prevent decomposition.

Solvent: Ethanol or an Acetone/Water mixture.[6]

Procedure: Dissolve in minimum hot ethanol, filter hot if necessary, and cool slowly.

Final Product: Collect crystals, wash with cold ethanol, and dry under vacuum in the dark.
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Figure 2: Workflow for the Finkelstein conversion of the chloro-precursor to EBI.

Part 3: Characterization & Properties[1]
Property Specification Validation Method

Appearance
Off-white to pale yellow

crystals
Visual Inspection

Molecular Weight 395.96 g/mol Mass Spectrometry (ESI+)

Melting Point >178°C (Decomposes) Capillary Melting Point

Solubility
DMSO, DMF (Good); Water

(Poor)
Solubility Test

Purity >95% 1H NMR (DMSO-d6)

1H NMR Profile (DMSO-d6):

δ 3.15 ppm: (m, 4H, -CH2-N-)

δ 3.65 ppm: (s, 4H, I-CH2-CO-)

δ 8.20 ppm: (br s, 2H, -NH-)

Note: The shift of the methylene protons alpha to the halogen is diagnostic. Cl-CH2 appears

~4.0 ppm; I-CH2 shifts upfield to ~3.6-3.7 ppm due to the shielding effect of the large iodine

atom.[1]

Part 4: Mechanism of Action (Application)[1]
EBI acts as a homobifunctional alkylating agent. The iodine atom is a superior leaving group

compared to chlorine or bromine, making the alpha-carbon highly electrophilic.

Reaction with Cysteine:

Nucleophilic Attack: The thiolate anion (S-) of a cysteine residue attacks the methylene

carbon adjacent to the iodine.
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Displacement: Iodide (I-) is displaced.[1]

Cross-link Formation: Because EBI has two such groups, it can react with a second cysteine,

effectively "stapling" two protein segments together.[1]
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[R-S...C...I]‡

Nucleophilic Attack

EBI
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Figure 3: Mechanism of cysteine alkylation by the iodoacetamide moiety.

Part 5: Safety & Handling
WARNING: N,N'-Ethylenebis(iodoacetamide) is a potent alkylating agent.[1] It mimics the

reactivity of mustard agents (though solid and less volatile) and can cause irreversible DNA

damage or protein modification in humans.

PPE: Double nitrile gloves, lab coat, and safety goggles are mandatory.[1]

Containment: Weigh and handle the solid only in a chemical fume hood.

Light Sensitivity: Store in amber vials wrapped in foil at -20°C. Iodine is liberated upon light

exposure, turning the solid yellow/brown and reducing activity.[1]

Deactivation: Spills should be treated with an aqueous solution of sodium thiosulfate (to

reduce iodine) mixed with dilute NaOH (to hydrolyze the alkylator).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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